Cas no 1284280-64-3 (N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1284280-64-3
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 5996765
• PubChem ID: 133568721
• Update Time: 2025-05-19

N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• (E)-N-(4-(dimethylamino)benzylidene)-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-{(E)-[4-(dimethylamino)phenyl]methylidene}-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(2-furanyl)-, (2E)-2-[[4-(dimethylamino)phenyl]methylene]hydrazide
• N'-[(1E)-[4-(dimethylamino)phenyl]methylidene]-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide
• 1284280-64-3

• Inchi： 1S/C17H17N5O2/c1-22(2)13-7-5-12(6-8-13)11-18-21-17(23)15-10-14(19-20-15)16-4-3-9-24-16/h3-11H,1-2H3,(H,19,20)(H,21,23)/b18-11+
• InChI Key： BHJQYLQTJFGYPW-WOJGMQOQSA-N
• SMILES： N1C(C2=CC=CO2)=CC(C(N/N=C/C2=CC=C(N(C)C)C=C2)=O)=N1

Computed Properties

• Exact Mass: 327.16952493g/mol
• Monoisotopic Mass: 327.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 11.27±0.10(Predicted)

Additional information on N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide

Professional Introduction to N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1284280-64-3)

N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide, with the CAS number 1284280-64-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of this compound features a complex arrangement of functional groups, including a dimethylamino substituent on a phenyl ring, a methylidene group, a furan-2-yl moiety, and a pyrazole core conjugated with a carbohydrazide group. Such structural motifs are often employed in medicinal chemistry to enhance binding affinity and selectivity towards biological targets. The presence of the dimethylamino group, for instance, can contribute to the compound's ability to interact with positively charged residues in protein targets, while the pyrazole ring is known for its versatility in forming hydrogen bonds and π-stacking interactions.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds like N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide. The pyrazole scaffold, in particular, has been widely studied for its role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The current research landscape suggests that this compound may exhibit promising activities by modulating key biological pathways relevant to these diseases.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization and optimization. The carbohydrazide group, for example, provides a versatile handle for chemical modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. Such modifications are crucial in the drug development process, as they can improve solubility, bioavailability, and target specificity. Recent advances in computational chemistry and high-throughput screening techniques have enabled researchers to rapidly evaluate the efficacy of such modified compounds in vitro and in vivo.

The synthesis of N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, has been instrumental in achieving high yields and purity levels. These synthetic strategies not only enhance the efficiency of the process but also allow for greater flexibility in modifying the molecular structure.

From a biological perspective, the compound's interactions with target proteins are governed by its ability to form specific non-covalent bonds. The furan-2-yl group, for instance, can engage in π-stacking interactions with aromatic residues in protein binding pockets, while the pyrazole ring can form hydrogen bonds with oxygen or nitrogen-rich moieties. These interactions are critical for determining the compound's binding affinity and selectivity. Detailed structural studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how these interactions occur at the molecular level.

The potential therapeutic applications of N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide are currently under investigation by several research groups. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. For example, its ability to modulate the activity of cyclooxygenase (COX) enzymes has been explored as a potential strategy for developing anti-inflammatory agents. Additionally, its interaction with kinases and other signaling proteins has been studied for their potential role in cancer therapy.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro assays are commonly used to evaluate the compound's activity against relevant biological targets, while animal models provide insights into its pharmacokinetic behavior. These studies are essential for identifying promising candidates that can advance to clinical trials. The growing body of evidence supporting the therapeutic potential of this compound makes it an attractive candidate for further development.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software allows researchers to predict how N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide will interact with its target proteins before conducting experimental validation. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. By integrating computational predictions with experimental data, researchers can accelerate the process of identifying lead compounds that exhibit optimal pharmacological properties.

The future directions for research on this compound include exploring its mechanism of action in greater detail and identifying potential off-target effects that could influence its therapeutic profile. Additionally, efforts are underway to develop more efficient synthetic routes that can be scaled up for industrial production. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into viable therapeutic options for patients.

In conclusion, N'-(1E)-4-(dimethylamino)phenylmethylidene-3-(furan-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1284280-64-3) represents a promising candidate for further exploration in drug discovery. Its complex molecular structure and diverse functional groups make it well-suited for modulating key biological pathways relevant to various diseases. With continued research and development efforts aimed at optimizing its pharmacological properties, this compound has the potential to contribute significantly to advancements in medicine.